Cas no 888465-07-4 (N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-acetamido-1-benzofuran-2-carboxamide)

• Product Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-acetamido-1-benzofuran-2-carboxamide
• CAS No: 888465-07-4
• MF: C₁₉H₁₆N₂O₅
• MW: 352.340744972229
• CID: 5850060
• PubChem ID: 7205152
• Update Time: 2025-07-18

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-acetamido-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-acetamido-1-benzofuran-2-carboxamide
• 888465-07-4
• 3-acetamido-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide
• 3-acetamido-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)benzofuran-2-carboxamide
• AKOS024617437
• AB00677401-01
• F1883-1521

• Inchi： 1S/C19H16N2O5/c1-11(22)20-17-13-4-2-3-5-14(13)26-18(17)19(23)21-12-6-7-15-16(10-12)25-9-8-24-15/h2-7,10H,8-9H2,1H3,(H,20,22)(H,21,23)
• InChI Key： ODECJTFVFIVYSM-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(=C1C(NC1C=CC2=C(C=1)OCCO2)=O)NC(C)=O

Computed Properties

• Exact Mass: 352.10592162g/mol
• Monoisotopic Mass: 352.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 89.8Ų

Additional information on N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-acetamido-1-benzofuran-2-carboxamide

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-acetamido-1-benzofuran-2-carboxamide (CAS No. 888465-07-4): A Comprehensive Overview

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-acetamido-1-benzofuran-2-carboxamide (CAS No. 888465-07-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzofuran and benzodioxin moieties, which are known for their diverse biological activities and potential therapeutic applications.

The structure of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-acetamido-1-benzofuran-2-carboxamide is characterized by a central benzofuran core linked to a 1,4-benzodioxin ring through an amide bond. The presence of these specific functional groups imparts unique chemical and biological properties to the molecule. The acetamido group at the 3-position of the benzofuran ring further enhances its reactivity and interaction with biological targets.

Recent studies have highlighted the potential of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-acetamido-1-benzofuran-2-carboxamide in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-acetamido-1-benzofuran-2-carboxamide has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic profile of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-acetamido-1-benzofuran-2-carboxamide has also been studied extensively. Research indicates that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. However, further optimization may be necessary to improve its solubility and reduce potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-acetamido-1-benzofuran-2-carboxamide in human subjects. Early results from Phase I trials have shown promising outcomes with no major adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-acetamido-1-benzofuran-2-carboxamide (CAS No. 888465-07-4) is a multifaceted compound with significant potential in both anti-inflammatory and antitumor therapies. Its unique chemical structure and biological activities make it an attractive target for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a crucial role in advancing medical treatments for various diseases.